Cas no 1308677-05-5 (2,3-Dibromo-4-hydroxypyridine)

• Product Name: 2,3-Dibromo-4-hydroxypyridine
• CAS No: 1308677-05-5
• MF: C₅H₃Br₂NO
• MW: 252.891419649124
• CID: 2129097
• Update Time: 2025-05-22

2,3-Dibromo-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-dibromo-4-Pyridinol
• 2,3-Dibromo-4-hydroxypyridine

• Inchi： 1S/C5H3Br2NO/c6-4-3(9)1-2-8-5(4)7/h1-2H,(H,8,9)
• InChI Key： OUNJYPJITPZAOE-UHFFFAOYSA-N
• SMILES： BrC1C(C=CNC=1Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3-Dibromo-4-hydroxypyridine

2,3-Dibromo-4-Hydroxypyridine: A Comprehensive Overview

2,3-Dibromo-4-hydroxypyridine, also known by its CAS number 1308677-05-5, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound belongs to the class of bromopyridines, which are derivatives of pyridine with bromine substituents. The presence of both bromine atoms and a hydroxyl group in its structure imparts unique chemical properties, making it a valuable compound in research and applications.

The molecular structure of 2,3-dibromo-4-hydroxypyridine consists of a pyridine ring with bromine atoms at the 2 and 3 positions and a hydroxyl group at the 4 position. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, leading to interesting reactivity and potential for use in various chemical reactions. Recent studies have explored its role as an intermediate in organic synthesis, particularly in the development of bioactive compounds.

In terms of physical properties, 2,3-dibromo-4-hydroxypyridine is typically a crystalline solid with a melting point around 180°C. Its solubility in water is moderate, which makes it suitable for use in aqueous reaction systems. The compound exhibits UV-Vis absorption characteristics that are influenced by the electron-withdrawing effects of the bromine atoms, making it a candidate for applications in optoelectronic materials.

The synthesis of 2,3-dibromo-4-hydroxypyridine can be achieved through several methods. One common approach involves the bromination of pyridine derivatives using brominating agents such as N-bromosuccinimide (NBS) or elemental bromine (Br₂) under specific reaction conditions. Recent advancements have focused on optimizing these reactions to improve yield and purity, leveraging catalytic systems or microwave-assisted techniques.

2,3-Dibromo-4-hydroxypyridine finds applications in diverse fields. In the pharmaceutical industry, it serves as an intermediate in the synthesis of drugs targeting various diseases. For instance, researchers have explored its potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes involved in inflammatory pathways. Additionally, it has been investigated for its role in antiviral therapies, where its unique chemical properties may contribute to inhibiting viral replication.

In the agricultural sector, this compound has shown promise as a fungicide. Studies have demonstrated that 2,3-dibromo-4-hydroxypyridine can effectively inhibit the growth of pathogenic fungi without causing significant harm to crops. This makes it a potential candidate for developing eco-friendly pesticides that reduce reliance on traditional chemical agents.

The environmental impact of 2,3-dibromo-4-hydroxypyridine is another area of active research. Scientists are investigating its biodegradability and toxicity to aquatic organisms to ensure its safe use in industrial and agricultural applications. Preliminary findings suggest that while it exhibits moderate toxicity at high concentrations, proper handling and disposal can mitigate environmental risks.

In conclusion, 2,3-dibromo-4-hydroxypyridine, CAS number 1308677-05-5, is a versatile compound with significant potential across multiple industries. Its unique chemical properties make it a valuable tool in organic synthesis, pharmaceutical development, and agriculture. As research continues to uncover new applications and optimize its production processes, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.